Benzofuran-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C18H17NO3S/c20-18(16-12-13-4-1-2-5-14(13)22-16)19-8-7-17(23-11-9-19)15-6-3-10-21-15/h1-6,10,12,17H,7-9,11H2
• InChI Key: XCRWMEFVFNRQJN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

Benzofuran-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone is a complex organic compound. It belongs to the class of benzofuran compounds which are ubiquitous in nature. Most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran derivatives can be synthesized by various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling. This method has fewer side reactions and high yield, which is conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is quite complex. The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, a series of new potent antiviral benzofuran derivatives can be synthesized by naturally occurring furanone compounds. The solvent used in the reaction has a great influence on the obtained product.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds are influenced by their molecular structure. For instance, the empirical formula of a similar compound, Benzofuran-2-yl(phenyl)methanone, is C15H10O2 and its molecular weight is 222.24.

Scientific Research Applications

Antimicrobial Activity

Benzofuran-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone has been synthesized and tested against eight different microorganisms. . Further research could explore its potential as an antimicrobial agent.

Synthetic Applications

Ketones and Ketoximes: The compound can be used as a precursor for the synthesis of cyclobutyl benzofuran-2-yl- and naphthofuran-2-yl-ketones. .

Thiosemicarbazones and Thiazoles: Benzofuran-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone derivatives include thiosemicarbazones and thiazoles. These compounds have potential biological activities due to their structural elements. .

Biological Implications

Electron-Transfer-Catalyzed Cycloreversion: The electron-transfer-catalyzed [2+2] cycloreversion of cyclobutanes has biological implications, especially in splitting cyclobutane-type pyrimidine dimers in UV-damaged DNA. .

Medicinal Chemistry

Benzofuran derivatives are common structural elements in many medicinally important compounds. Benzofuran neolignans and nor-neolignans found in plants exhibit various biological activities, including insecticidal, fungicidal, and antioxidant properties. .

Future Research Directions

Investigating the pharmacological properties, mechanism of action, and potential therapeutic applications of this compound would be valuable. .

Mechanism of Action

The mechanism of action of benzofuran compounds is related to their strong biological activities. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.

Safety and Hazards

The safety and hazards of benzofuran compounds depend on their specific structures and applications. Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. They have potential applications in many aspects, owing to their biological activities. Therefore, the future directions of research on benzofuran compounds are promising and wide-ranging.